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New Executive Order Halts and Overhauls 2024
DURCI/PEPP Policy

Washington D.C. - A new Executive Order, "Improving the Safety and Security of Biological
Research," issued on May 5, 2025, has superseded and paused the implementation of the
United States Government Policy for Oversight of Dual Use Research of Concern and
Pathogens with Enhanced Pandemic Potential (DURC/PEPP), which was scheduled to take
effect on May 6, 2025.[1][2][3] The executive order directs the Office of Science and
Technology Policy (OSTP) and the National Security Advisor to revise or replace the 2024
policy within 120 days.[1][2][4] In the interim, the order mandates a pause on all "dangerous
gain-of-function research."[1][5]

This move signals a significant shift in the federal government's approach to overseeing life
sciences research that involves pathogens with the potential to cause a pandemic. The 2024
DURC/PEPP policy was intended to create a unified framework for the oversight of such
research, replacing earlier policies from 2012, 2014, and the 2017 HHS P3CO Framework.[6]

[7]

Key Differences at a Glance

The following table summarizes the high-level differences between the now-superseded 2024
DURC/PEPP Policy and the new Executive Order.
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Feature

2024 DURCI/PEPP Policy

May 5, 2025 Executive
Order

Status

Superseded before full

implementation[1][2]

Active and in effect

Primary Focus

Unified oversight framework for
DURC and PEPP research[6]

[8]

Immediate pause of
"dangerous gain-of-function
research” and policy

reassessment[1][2][5]

Scope of Covered Research

Broadly defined categories of
experiments with specific

agents and toxins[9][10]

Initially focused on a pause of
a broadly defined "dangerous

gain-of-function research"[1][9]

Oversight Mechanism

Institutional Review Entity
(IRE) at the research institution
level, with federal agency
review[5][11]

Immediate suspension of
funding for paused research;
development of a new
oversight policy by OSTP and
the National Security
Advisor[1][2]

Immediate Impact on

Researchers

Required assessment of
research projects for
DURC/PEPP potential at the

time of grant submission[11]

Immediate pause of ongoing or
planned "dangerous gain-of-
function research" and review

of all research activities[1][5]

Detailed Comparison
Scope and Definitions

The 2024 DURC/PEPP policy established a two-category framework for identifying research

requiring additional oversight.[5][10]

o Category 1 (DURC): Focused on research involving 15 specific biological agents and toxins

and seven categories of experiments that could increase their harmful characteristics.

o Category 2 (PEPP): Addressed research that was reasonably anticipated to create, transfer,

or use a pathogen with enhanced pandemic potential (PEPP).[12] This was a broader
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category than previous policies and included pathogens that could be modified to pose a
significant threat to public health.[3][13]

The new Executive Order introduces the term "dangerous gain-of-function research,” which it
defines as "scientific research on an infectious agent or toxin with the potential to cause
disease by enhancing its pathogenicity or increasing its transmissibility."[1][9] While the full
scope of research covered by this definition is subject to further clarification in the forthcoming
policy, the immediate effect is a pause on a wide range of research that could potentially fall
under this description.

Oversight and Review Process

The 2024 DURC/PEPP policy outlined a multi-layered review process heavily reliant on
institutional oversight.
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2024 DURC/PEPP Policy Oversight Workflow
Principal Investigator (PI)
Assesses if research is DURC/PEPP
Submits assessment
Institutional Review Entity (IRE)
Reviews Pl's assessment and develops mitigation plan
Submits plan for review
Federal Funding Agency
Reviews IRE-approved plans

pproves

Research Proceeds
(with mitigation)
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May 2025 Executive Order Immediate Workflow

GII Ongoing/Planned ResearciD

Es it 'dangerous gain-of-function research"a

Yes No

Research Paused Research Continues ]

(subject to existing regulations)

Awaits new guidance

OSTP & National Security Advisor
Develop New Policy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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